DMB213
Overview
Description
DMB213 is a non-nucleoside inhibitor of Zika viral RNA-dependent RNA polymerase (RdRp) enzymes.
Scientific Research Applications
Bioactivity in Drug Discovery
DMB213 has been explored in the context of drug discovery. The ChEMBL database, a large-scale drug discovery database, contains bioactivity information that can be applied in various fields, including the identification of active chemical scaffolds and the deconvolution of targets in phenotypic assays. While primarily focused on human health research, the principles can be extended to other areas such as crop protection, potentially relevant to DMB213 research (Gaulton et al., 2015).
Role in Zika Virus Inhibition
A study identified DMB213 as a small-molecule inhibitor effective against Zika virus RNA-dependent RNA polymerase (RdRp). DMB213 showed inhibition of Zika virus replication in RNA synthesis reactions and in cell-based assays, suggesting its potential use in controlling Zika virus infections (Xu et al., 2017).
Applications in Diabetes Research
While not directly related to DMB213, the approach of applying machine learning and data mining in diabetes research provides a framework that could be useful for studying DMB213's applications. These techniques help transform data into valuable knowledge, which can be instrumental in understanding DMB213's roles in various biological contexts (Kavakiotis et al., 2017).
Bioactivity Database for Drug Discovery
The ChEMBL database, a resource for bioactivity data of drug-like compounds, could be a valuable tool for researching DMB213's applications in drug discovery. This database supports research across chemical biology and drug discovery, potentially offering insights into DMB213's mechanisms and applications (Gaulton et al., 2011).
Expanding Bioactivity Database Applications
The expansion of the ChEMBL database to include data from neglected disease screening, crop protection, and other areas provides a broader context for understanding DMB213's potential applications. The addition of new data sources and features in the database can aid in exploring DMB213's role in various biological and medical contexts (Gaulton et al., 2016).
properties
Molecular Formula |
C8H9N5O4 |
|---|---|
Molecular Weight |
239.19 |
IUPAC Name |
5-Azidomethyl-3-hydroxy-4-hydroxymethyl-pyridine-2-carboxylic acid hydroxyamide |
InChI |
InChI=1S/C8H9N5O4/c9-13-11-2-4-1-10-6(8(16)12-17)7(15)5(4)3-14/h1,14-15,17H,2-3H2,(H,12,16) |
InChI Key |
SCKJVXBSEBHVLQ-UHFFFAOYSA-N |
SMILES |
O=C(C1=NC=C(CN=[N+]=[N-])C(CO)=C1O)NO |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
DMB-213; DMB 213; DMB213 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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